6-bromo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenylquinazolin-4(3H)-one

• Molecular Formula: C22H15BrN2O2S
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 6-bromo-2-phenacylsulfanyl-3-phenylquinazolin-4-one
• InChI: InChI=1S/C22H15BrN2O2S/c23-16-11-12-19-18(13-16)21(27)25(17-9-5-2-6-10-17)22(24-19)28-14-20(26)15-7-3-1-4-8-15/h1-13H,14H2
• InChI Key: JYPLXCXXWWPRET-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=C(C=C3)Br)C(=O)N2C4=CC=CC=C4

Description

6-bromo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenylquinazolin-4(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the quinazolinone family, which is known for its diverse biological activities. In

Scientific Research Applications

6-bromo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenylquinazolin-4(3H)-one has shown potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been studied for its antitumor, antimicrobial, and anti-inflammatory properties. It has also shown promise as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 6-bromo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenylquinazolin-4(3H)-one is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and signaling pathways in the body. Studies have shown that this compound can inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and immune response.
Biochemical and Physiological Effects:
6-bromo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenylquinazolin-4(3H)-one has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to have antibacterial and antifungal activity against various strains of bacteria and fungi. In vivo studies have demonstrated that this compound can reduce inflammation and oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-bromo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenylquinazolin-4(3H)-one in lab experiments is its diverse biological activities. This compound has shown promise as a potential drug candidate for the treatment of various diseases, making it a valuable tool for drug discovery research. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on 6-bromo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenylquinazolin-4(3H)-one. One area of interest is the development of more efficient synthesis methods to produce this compound. Another area of interest is the further exploration of its potential applications in drug discovery research. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 6-bromo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenylquinazolin-4(3H)-one involves the reaction of 2-aminobenzophenone with 2-bromo-1-(2-oxo-2-phenylethyl)ethan-1-one in the presence of a base. The resulting product is then treated with thioacetic acid to obtain the final compound. This method has been optimized to produce high yields of the compound with high purity.